3-hydroxypyridine-2-carboxylic acid;oxovanadium;trihydrate
3-hydroxypyridine-2-carboxylic acid;oxovanadium;trihydrate
VO-OHpic is a specific inhibitor of phosphatase and tensin homolog (PTEN; IC50 = 35 nM in vitro). Through this action, it increases cellular phosphatidylinositol 3,4,5-trisphosphate (PIP3) levels, phosphorylation of Akt, and glucose uptake in adipocytes. In mice, VO-OHpic (10 µg/kg, i.p.) decreases left ventricular systolic pressure and heart rate and protects against ischemia/reperfusion-induced myocardial infarction. VO-OHpic also blocks the development of suppressor activity in regulatory T cells activated with indoleamine 2,3-dioxygenase.
VO-OHpic is an inhibitor of PTEN (phosphatase and tensin homologue deleted on chromosome 10).
VO-OHpic is an inhibitor of PTEN (phosphatase and tensin homologue deleted on chromosome 10).
Brand Name:
Vulcanchem
CAS No.:
476310-60-8
VCID:
VC1566416
InChI:
InChI=1S/2C6H5NO3.3H2O.O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;;;/h2*1-3,8H,(H,9,10);3*1H2;;
SMILES:
C1=CC(=C(N=C1)C(=O)O)O.C1=CC(=C(N=C1)C(=O)O)O.O.O.O.O=[V]
Molecular Formula:
C12H15N2O11V
Molecular Weight:
414.19
3-hydroxypyridine-2-carboxylic acid;oxovanadium;trihydrate
CAS No.: 476310-60-8
Cat. No.: VC1566416
Molecular Formula: C12H15N2O11V
Molecular Weight: 414.19
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | VO-OHpic is a specific inhibitor of phosphatase and tensin homolog (PTEN; IC50 = 35 nM in vitro). Through this action, it increases cellular phosphatidylinositol 3,4,5-trisphosphate (PIP3) levels, phosphorylation of Akt, and glucose uptake in adipocytes. In mice, VO-OHpic (10 µg/kg, i.p.) decreases left ventricular systolic pressure and heart rate and protects against ischemia/reperfusion-induced myocardial infarction. VO-OHpic also blocks the development of suppressor activity in regulatory T cells activated with indoleamine 2,3-dioxygenase. VO-OHpic is an inhibitor of PTEN (phosphatase and tensin homologue deleted on chromosome 10). |
|---|---|
| CAS No. | 476310-60-8 |
| Molecular Formula | C12H15N2O11V |
| Molecular Weight | 414.19 |
| IUPAC Name | 3-hydroxypyridine-2-carboxylic acid;oxovanadium;trihydrate |
| Standard InChI | InChI=1S/2C6H5NO3.3H2O.O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;;;/h2*1-3,8H,(H,9,10);3*1H2;; |
| Standard InChI Key | HCJXRYXYWPOIGP-UHFFFAOYSA-K |
| SMILES | C1=CC(=C(N=C1)C(=O)O)O.C1=CC(=C(N=C1)C(=O)O)O.O.O.O.O=[V] |
| Appearance | Solid powder |
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